![molecular formula C10H8N2O2 B13620116 (E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid](/img/no-structure.png)
(E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid
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Overview
Description
(E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid is a compound that features an imidazo[1,2-a]pyridine moiety fused with an acrylic acid group. This compound is part of a broader class of heterocyclic compounds known for their diverse applications in medicinal chemistry, material science, and organic synthesis .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of imidazo[1,2-a]pyridines, including (E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid, can be achieved through various methods such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . These methods often involve the use of transition metal catalysts, metal-free oxidation, and photocatalysis strategies .
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary depending on the manufacturer.
Chemical Reactions Analysis
Types of Reactions
(E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include transition metal catalysts, oxidizing agents, and reducing agents. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and product .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in various substituted imidazo[1,2-a]pyridine derivatives .
Scientific Research Applications
(E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of (E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its binding to target proteins or enzymes, leading to changes in their activity. The specific molecular targets and pathways involved depend on the compound’s application, such as its use as an antimicrobial or anticancer agent .
Comparison with Similar Compounds
Similar Compounds
Imidazo[1,2-a]pyridine: A closely related compound with similar structural features and applications.
Imidazo[1,5-a]pyridine:
Imidazo[1,2-a]pyrazine: Known for its versatility in organic synthesis and drug development.
Uniqueness
(E)-3-(Imidazo[1,2-a]pyridin-2-yl)acrylic acid is unique due to its specific structural features, which confer distinct chemical reactivity and biological activity. Its combination of an imidazo[1,2-a]pyridine moiety with an acrylic acid group makes it a valuable compound for various scientific and industrial applications .
Properties
Molecular Formula |
C10H8N2O2 |
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Molecular Weight |
188.18 g/mol |
IUPAC Name |
(E)-3-imidazo[1,2-a]pyridin-2-ylprop-2-enoic acid |
InChI |
InChI=1S/C10H8N2O2/c13-10(14)5-4-8-7-12-6-2-1-3-9(12)11-8/h1-7H,(H,13,14)/b5-4+ |
InChI Key |
MBZYDRHKYXWPRE-SNAWJCMRSA-N |
Isomeric SMILES |
C1=CC2=NC(=CN2C=C1)/C=C/C(=O)O |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1)C=CC(=O)O |
Origin of Product |
United States |
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